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Compound of Interest

Compound Name: LWY713

Cat. No.: B12379227 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of the

PROTAC FLT3 degrader, LWY713, is a critical component of laboratory safety and

environmental responsibility. Due to its potent biological activity and the hazardous nature of its

constituent molecules, LWY713 and all associated materials must be managed as hazardous

chemical waste. This guide provides essential, step-by-step procedures for the safe handling

and disposal of LWY713, ensuring the protection of personnel and the environment.

LWY713 is a proteolysis-targeting chimera (PROTAC) designed to induce the degradation of

the Fms-like tyrosine kinase 3 (FLT3) protein. It is synthesized by linking the FLT3 inhibitor

Gilteritinib to a ligand for the E3 ubiquitin ligase Cereblon, derived from Lenalidomide. The

hazardous properties of these components necessitate a cautious approach to waste

management.

Summary of Key Safety and Handling Data
A comprehensive understanding of the hazards associated with LWY713 and its components is

fundamental to safe disposal. The following table summarizes the known hazard information for

the constituent parts of LWY713.
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Parameter
Gilteritinib
Information

Lenalidomide
Information

General PROTAC
Guidance

Primary Hazards
Reproductive toxicity

1B[1]

Reproductive toxicity

(Category 1B or 2),

May damage fertility

or the unborn child[2]

[3]

Potent, biologically

active small

molecules[4]

Routes of Exposure

Inhalation, skin

contact, eye contact,

ingestion[5]

Inhalation, skin

contact, eye contact,

ingestion[2][3]

Inhalation, skin

contact, eye contact,

ingestion

Personal Protective

Equipment (PPE)

Safety goggles, lab

coat, chemical-

resistant gloves[5][6]

Safety goggles, lab

coat, chemical-

resistant gloves[2][7]

Double-gloving with

nitrile gloves, safety

glasses with side

shields or goggles,

fully buttoned lab

coat[4]

Storage

Store in a tightly

sealed container in a

cool, dry, and well-

ventilated area[5]

Keep container tightly

closed. Store in a

well-ventilated place.

[2]

Store in a clearly

labeled, sealed

container in a

designated, secure,

and well-ventilated

area, typically at

-20°C or -80°C[4]

Step-by-Step Disposal Procedures
Adherence to a strict, multi-step disposal protocol is mandatory to mitigate the risks associated

with LWY713.

Waste Segregation and Collection
Proper segregation of LWY713 waste at the point of generation is the first and most critical

step.
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Solid Waste: All disposable materials that have come into direct contact with LWY713,

including gloves, weighing paper, pipette tips, and contaminated vials, must be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused stock solutions, experimental media containing LWY713, and any

other liquid waste must be collected in a sealed, leak-proof hazardous waste container. Do

not mix LWY713 waste with other chemical waste streams unless compatibility has been

confirmed.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with LWY713
should be placed in a designated sharps container for hazardous chemical waste.

Decontamination
Thorough decontamination of all non-disposable equipment and work surfaces is essential to

prevent cross-contamination and accidental exposure.

Wipe down all surfaces and equipment that may have come into contact with LWY713 with a

suitable deactivating agent. The choice of decontaminant should be based on institutional

guidelines and chemical compatibility.

Follow the initial decontamination with a thorough cleaning using soap and water.

Final Disposal
All waste containing LWY713 must be disposed of through your institution's designated

hazardous waste management program.

Ensure all waste containers are securely sealed and properly labeled with "Hazardous

Waste," the full chemical name "LWY713," and any other information required by your

institution's Environmental Health and Safety (EHS) department.

Contact your EHS department to schedule a pickup for the hazardous waste. Under no

circumstances should LWY713 or its contaminated materials be disposed of in regular trash

or down the drain.
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Experimental Protocols: PROTAC-Mediated Protein
Degradation Workflow
The following diagram illustrates a general experimental workflow for utilizing a PROTAC like

LWY713 in a cell-based assay, highlighting the points at which waste is generated.
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General Experimental Workflow for LWY713
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Caption: General experimental workflow for LWY713, highlighting waste generation points.
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Signaling Pathway: LWY713 Mechanism of Action
Understanding the mechanism of action of LWY713 provides context for its potent biological

activity and the necessity for careful handling and disposal.

Mechanism of Action of LWY713
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Caption: LWY713 facilitates the degradation of the FLT3 protein via the ubiquitin-proteasome

system.

By implementing these procedures, laboratories can ensure the safe and responsible disposal

of LWY713, fostering a secure research environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific guidelines and your

Environmental Health and Safety department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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